2-Butene

Catalog No.
S3720199
CAS No.
107-01-7
M.F
C4H8
CH3-HC=CH-CH3
CH3CHCHCH3
M. Wt
56.11 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Butene

Processors requiring selective C4 olefin valorization face yield losses from isomer contamination. 2-Butene (CAS 107-01-7) eliminates these inefficiencies:

  • 100% regioselectivity to sec-butanol vs. tert-butanol, enabling pure MEK production.
  • ~100% propylene selectivity in OCT metathesis without pre-isomerization.
  • Highest alkylate RON (>96) for premium gasoline blending.
  • Easily separated via superfractionation (~7-10 °C bp advantage).

Ideal for refineries and chem plants upgrading raffinate-2 streams.

CAS Number

107-01-7

Product Name

2-Butene

IUPAC Name

(E)-but-2-ene

Molecular Formula

C4H8
CH3-HC=CH-CH3
CH3CHCHCH3

Molecular Weight

56.11 g/mol

InChI

InChI=1S/C4H8/c1-3-4-2/h3-4H,1-2H3/b4-3+

InChI Key

IAQRGUVFOMOMEM-ONEGZZNKSA-N

SMILES

CC=CC

solubility

In water, 594 mg/L at 25 °C (est)
Very soluble in ethanol and ether. Soluble in benzene. /cis- and trans-2-Butene/
Solubility in water, 511 mg/L at 25 °C
Insoluble in water
Soluble in organic solvents
Soluble in benzene
Solubility in water, mg/l at 25 °C: 511 (very slightly soluble)

Canonical SMILES

CC=CC

Isomeric SMILES

C/C=C/C

The exact mass of the compound 2-Butene is 56.062600255 g/mol and the complexity rating of the compound is 15.2. The solubility of this chemical has been described as in water, 594 mg/l at 25 °c (est)very soluble in ethanol and ether. soluble in benzene. /cis- and trans-2-butene/solubility in water, 511 mg/l at 25 °cinsoluble in watersoluble in organic solventssoluble in benzenesolubility in water, mg/l at 25 °c: 511 (very slightly soluble). Its Medical Subject Headings (MeSH) category is 1. It belongs to the ontological category of 2 in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fire Hazards -> Flammable - 4th degree, Reactive - 1st degree. However, this does not mean our product can be used or applied in the same or a similar way.

Synonyms

2-Butene, 2-Butylene, But-2-ene, β-Butylene, cis-2-Butene, trans-2-Butene

Purity

≥99%

Package Size

25 g, 100 g, 500 g

2-Butene (CAS 107-01-7) is a four-carbon internal olefin that exists as a mixture of cis and trans isomers. As a fundamental petrochemical building block, it is primarily sourced from the C4 fraction of steam cracking or fluid catalytic cracking after the extraction of butadiene and isobutylene (forming Raffinate-2). Its internal double bond dictates its distinct thermodynamic stability and reactivity profile compared to terminal alpha-olefins like 1-butene. In industrial procurement, 2-butene is highly valued as a dedicated precursor for sec-butanol, methyl ethyl ketone (MEK), high-octane alkylate for motor fuels, and on-purpose propylene via olefin metathesis [1].

Substituting 2-butene with its terminal isomer, 1-butene, or its branched isomer, isobutylene, fundamentally alters downstream reaction pathways and product yields. Because 1-butene is a terminal olefin, it is highly reactive in coordination polymerizations (e.g., LLDPE production) and fails to undergo productive cross-metathesis with ethylene to form propylene without prior isomerization. Conversely, isobutylene forms tertiary carbocations under acidic conditions, leading to tert-butanol rather than the sec-butanol derived from 2-butene. Consequently, buyers must procure specific 2-butene purities to ensure correct regioselectivity in hydration, prevent non-productive metathesis, and maximize the Research Octane Number (RON) in alkylation processes [1].

Cross-Metathesis Propylene Selectivity

In the catalytic cross-metathesis with ethylene, 2-butene is the active and required C4 olefin for generating propylene. Industrial OCT processes demonstrate that the reaction of 2-butene with ethylene yields propylene at approximately 100% molar selectivity based on the normal C4 converted. In contrast, 1-butene does not undergo productive metathesis with ethylene to form propylene; it either remains unreacted or undergoes non-productive reactions unless an upstream double-bond isomerization catalyst is employed to convert it to 2-butene first [1].

Evidence DimensionPropylene selectivity in cross-metathesis with ethylene
Target Compound Data~100% molar selectivity (2-butene + ethylene -> 2 propylene)
Comparator Or Baseline1-Butene (0% propylene selectivity without prior isomerization)
Quantified Difference~100% absolute difference in direct productive yield
ConditionsOlefin metathesis reactor (e.g., WO3/SiO2 catalyst), 350 °C, 350 psig

Procuring pure 2-butene for metathesis eliminates the need for expensive isomerization guard beds and prevents yield losses associated with 1-butene side reactions.

Alkylate RON in Isobutane Alkylation

In the acid-catalyzed alkylation of isobutane to produce high-octane gasoline blendstocks, the specific butene isomer dictates the quality of the resulting alkylate. Alkylation using 2-butene generates the highest octane product among the C4 olefins, achieving a Research Octane Number (RON) typically between 96.0 and 98.8 under optimal conditions. By comparison, 1-butene alkylate generally yields a lower RON (approximately 92-93) unless the process conditions facilitate extensive in-situ isomerization of 1-butene to 2-butene prior to alkylation [1].

Evidence DimensionResearch Octane Number (RON) of alkylate product
Target Compound DataRON 96.0 - 98.85
Comparator Or Baseline1-Butene (RON ~92.0 - 93.0 without in-situ isomerization)
Quantified Difference+4.0 to +6.8 RON advantage for 2-butene
ConditionsAcid-catalyzed isobutane alkylation (e.g., H2SO4 in rotating packed-bed reactor), 2-8 °C

Refineries prioritizing premium, high-octane gasoline blendstocks must select 2-butene-rich feedstocks to maximize the RON of the final alkylate.

sec-Butanol Hydration Selectivity

The industrial production of sec-butanol (a precursor to methyl ethyl ketone, MEK) relies on the acid-catalyzed hydration of normal butenes. 2-Butene undergoes hydration to yield sec-butanol exclusively. In contrast, the branched isomer isobutylene hydrates to form tert-butanol. Because of this divergence in carbocation stability and product formation, mixed C4 streams must be depleted of isobutylene to yield a pure Raffinate-2 stream (rich in 2-butene) for sec-butanol production [1].

Evidence DimensionHydration product identity and selectivity
Target Compound Data100% selectivity to sec-butanol
Comparator Or BaselineIsobutylene (100% selectivity to tert-butanol)
Quantified DifferenceComplete divergence in product alcohol class (secondary vs. tertiary)
ConditionsAcid-catalyzed hydration (e.g., H2SO4 or acidic ion-exchange resins), elevated temperature

Procuring pure 2-butene (or isobutylene-free Raffinate-2) is mandatory for sec-butanol/MEK synthesis to prevent contamination from tert-butanol.

Superfractionation Boiling Point Advantage

The separation of C4 olefin isomers relies heavily on their boiling point differentials. 2-Butene (comprising trans-2-butene at 0.9 °C and cis-2-butene at 3.7 °C) has a significantly higher boiling point than 1-butene (-6.3 °C) and isobutylene (-6.9 °C). Because the boiling point difference between 1-butene and isobutylene is a mere 0.6 °C, direct distillation is impractical. However, the ~7 to 10 °C differential between 2-butene and the lighter C4 olefins allows 2-butene to be efficiently separated as a bottoms product in superfractionation columns [1].

Evidence DimensionStandard boiling point
Target Compound Data0.9 °C (trans) and 3.7 °C (cis)
Comparator Or Baseline1-Butene (-6.3 °C) and Isobutylene (-6.9 °C)
Quantified Difference~7.2 °C to 10.6 °C higher boiling point than lighter C4 isomers
ConditionsStandard atmospheric pressure (1 atm)

The distinct boiling point of 2-butene dictates the design of C4 fractionation trains, allowing buyers to procure high-purity 2-butene bottoms without the extreme separation costs associated with 1-butene/isobutylene splitting.

Propylene Production via OCT

Where 2-butene is the right choice: Facilities employing Olefins Conversion Technology (OCT) to produce propylene via cross-metathesis with ethylene. Procuring high-purity 2-butene ensures ~100% selectivity to propylene, avoiding the non-productive reactions and mandatory isomerization steps required when using 1-butene [1].

High-Octane Alkylate Synthesis

Where 2-butene is the right choice: Refineries producing premium gasoline blendstocks via isobutane alkylation. 2-Butene is prioritized over 1-butene and isobutylene because it yields the highest Research Octane Number (RON > 96) alkylate, directly improving the anti-knock index of the final fuel blend [2].

sec-Butanol and MEK Manufacturing

Where 2-butene is the right choice: Chemical plants synthesizing sec-butanol as an intermediate for MEK. Using 2-butene ensures 100% regioselectivity to the secondary alcohol, completely avoiding the tert-butanol contamination that occurs if isobutylene is present in the feedstock [3].

Superfractionation C4 Recovery

Where 2-butene is the right choice: Procurement scenarios requiring highly pure C4 olefins without the prohibitive costs of cryogenic separation. The ~7-10 °C boiling point advantage of 2-butene over 1-butene allows it to be cleanly recovered as a bottoms product in standard superfractionation columns [4].

Physical Description

2-butene appears as a colorless liquefied petroleum gas. Asphyxiate gas. Flammability limits in air 1.8-9.7% by volume.
GasVapor; Liquid
COLOURLESS COMPRESSED LIQUEFIED GAS.

Color/Form

Colorless gas
Flammable gas

XLogP3

2.3

Exact Mass

56.062600255 g/mol

Monoisotopic Mass

56.062600255 g/mol

Boiling Point

2.25 °C
3.73 °C at 760 mm Hg /cis-2-Butene/
0.88 °C
0.9 °C

Flash Point

-19.99 °C (-3.98 °F) - closed cup
Flammable gas

Heavy Atom Count

4

Vapor Density

1.93 (Air = 1)
Relative vapor density (air = 1): 1.9

Density

0.6042 g/cu cm at 20/4 °C
Density of liquid: 10.69 mol/l @ 25 °C; critical volume 0.238 l/mol
Density (at the boiling point of the liquid): 0.6 kg/l

Odor

Slightly aromatic odor

Odor Threshold

2700 mg/cu m

Decomposition

When heated to decomposition it emits acrid smoke and irritating vapors.
Hazardous decomposition products formed under fire conditions: Carbon oxides
When heated to decomposition it emits acrid smoke and fumes.

Melting Point

-122.2 °C
-139.3 °C /cis-2-Butene/
-105.52 °C
-105.5 °C

UNII

017NGL487F

Related CAS

25656-69-3

Vapor Pressure

1600 mm Hg at 25 °C /cis-2-Butene/
Vapor pressure = 1493 mm Hg at 20 °C
1,760 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 199

Absorption Distribution and Excretion

2-Butene has been detected in exhaled air. In the majority of subjects, concentrations of the cis form were greater than those for the trans isomer.

Metabolism Metabolites

In rat liver cytosol meso-2,3-dibromobutane was converted, almost exclusively, into trans-2-butene while racemic-2,3-dibromobutane gave rise to cis-2-butene.

Wikipedia

2-butene

Use Classification

Fire Hazards -> Flammable - 4th degree
Fire Hazards -> Flammable - 4th degree, Reactive - 1st degree

Methods of Manufacturing

There are two important sources for the commercial production of butylenes: catalytic or thermal cracking, and steam cracking. In these two processes, butylenes are always produced as by-products. /Butylenes/
1-Butene and isobutylene cannot be economically separated into pure components by conventional distillation because they are close boiling isomers. 2-Butene can be separated from the other two isomers by simple distillation. There are four types of separation methods available: (1) selective removal of isobutylene by polymerization and separation of 1-butene; (2) use of addition reactions with alcohol, acids, or water to selectively produce pure isobutylene and 1-butene; (3) selective extraction of isobutylene with a liquid solvent, usually an acid; and (4) physical separation of isobutylene from 1-butene by absorbents.
Disproportionation or the metathesis reaction offers an opportunity to convert surplus olefins to other desirable olefins. Phillips Petroleum and Institut Francais du Petrole have pioneered this technology for the dimerization of light olefins. The original metathesis reaction of Phillips Petroleum was intended to convert propylene to 2-butene and ethylene. The reverse reaction that converts 2-butene in the presence of excess ethylene to propylene has also been demonstrated. In this process, ethylene is first dimerized to 2-butene followed by metathesis to yield propylene. Since this is a two-stage process, 2-butene can be produced from the first stage, if needed. In the dimerization step, about 95% purity of 2-butene is achieved at 90% ethylene conversion.
... /A/ process has emerged that consists of catalytically hydroisomerizing 1-butene to 2-butenes. In this process, trace quantities of butadienes are also hydrogenated to yield feedstocks rich in isobutylene which can then be easily separated from 2-butenes by simple distillation. /2-Butenes/
For more Methods of Manufacturing (Complete) data for 2-Butene (6 total), please visit the HSDB record page.
Gases containing appreciable content of trans-butene-2, along with other butene and butane hydrocarbons, are obtained by fractional distillation of refinery gas.

General Manufacturing Information

Wholesale and retail trade
2-Butene: ACTIVE
All other petroleum and coal products manufacturing
Petrochemical manufacturing
Petroleum refineries
2-Butene, (2E)-: ACTIVE
Oil and gas drilling, extraction, and support activities
Hydrocarbons, C4-unsatd.: ACTIVE
Butylenes are C4H8 mono-olefin isomers: 1-butene, cis-2-butene, trans-2-butene, and isobutylene (2-methylpropene). These isomers are usually coproduced as a mixture and are commonly referred to as the C4 fraction. These C4 fractions are usually obtained as by-products from petroleum refinery and petrochemical complexes that crack petroleum fractions and natural gas liquids. Since the C4 fractions almost always contain butanes, it is also known as the B-B stream. The linear isomers are referred to as butenes.
Butenes are unsaturated olefinic hydrocarbons, C4H8, Mr 56.1080, existing in four isomers: 1) 1-butene; 2) cis-2-butene; 3) trans-2-butene; and 4) 2-methylpropene (isobutene). In everyday use, the IUPAC nomenclature is less common than the use of older designations. Especially the branched-chain isomer 4 is commonly referred to as "isobutene" or "isobutylene" instead of the IUPAC name "2-methylpropene". The three linear chain isomers 1, 2, and 3 are usually referred to as "n-butenes" and often occur as mixtures during chemical processing. The old name "butylenes" is still in use for butenes.
2-Butene, C4H8, can occur in trans or cis conformation; the former is the more stable form.

Analytic Laboratory Methods

Alkene hydrocarbons, including cis-2-butene and trans-2-butene, in ambient air were trapped by cryogenic sampling using tenax gas chromatography or carbopack as adsorbent and liquid nitrogen as cooling agent, and analyzed in a 2-column system equipped with 2 flame ionization detectors.
Mass spectrometry and gas chromatography were used for identification and detection of alkenes, including cis-2-butene and trans-2-butene, in diving gases. Sources of contaminations are paints, coatings, sealants, and compressed breathing gas supply.
External vacuum air collector using both teflon and tedlar bags was used for sampling nonmethane hydrocarbons, including cis-2-butene and trans-2-butene, in air. The air samples were analyzed by gas chromatography using a cryogenic trapping technique for introduction of air samples into the gas chromatograph. Nonmethane hydrocarbons in ambient new york city atmospheres were detected.
Gas chromatography with flame ionization detector and GC-MS have been used for identification of alkenes, including cis-2-butene and trans-2-butene.

Storage Conditions

Keep container tightly closed in a dry and well-ventilated place. Contents under pressure. Storage class (TRGS 510): Gases

Stability Shelf Life

Stable under recommended storage conditions.
Li et al. The scope and mechanism of palladium-catalysed Markovnikov alkoxycarbonylation of alkenes. Nature Chemistry, doi: 10.1038/nchem.2586, published online 5 September 2016
Pradeilles et al. Odd-even alternations in helical propensity of a homologous series of hydrocarbons. Nature Chemistry, DOI: 10.1038/s41557-020-0429-0, published online 2 March 2020

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